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Compound of Interest

Compound Name: Bzl-phe-ome hcl

CAS No.: 7703-09-5

Cat. No.: B613218

Get Quote

Executive Summary & Nomenclature Resolution
Scope of Inquiry
The query "Bzl-phe-ome hcl" presents a non-standard chemical nomenclature that likely

conflates two distinct L-Phenylalanine derivatives commonly used in peptide synthesis and

medicinal chemistry. To ensure scientific accuracy and safety, this guide addresses the two

most probable chemical identities:

L-Phenylalanine Benzyl Ester Hydrochloride (H-Phe-OBzl·HCl): The "Bzl" designation

typically refers to a benzyl ester protecting group.

L-Phenylalanine Methyl Ester Hydrochloride (H-Phe-OMe·HCl): The "OMe" designation

refers to a methyl ester.

Note on "Bzl-Phe-OMe": While chemically possible (N-Benzyl-L-Phenylalanine Methyl Ester),

this secondary amine is rare in standard catalogs compared to the primary amine salts listed

above. This guide focuses on the primary ester salts, with H-Phe-OBzl·HCl as the primary

subject due to the specific "Bzl" prefix in your request.
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Physicochemical Identity
Feature

H-Phe-OBzl·HCl (Primary
Target)

H-Phe-OMe·HCl
(Secondary Target)

Chemical Name
L-Phenylalanine benzyl ester

hydrochloride

L-Phenylalanine methyl ester

hydrochloride

CAS Number 2462-32-0 7524-50-7

Molecular Weight 291.77 g/mol 215.68 g/mol

Appearance White crystalline powder White crystalline powder

Polarity
Moderate (Benzyl group adds

lipophilicity)
High

Solubility Profiling
The solubility of amino acid ester salts is dictated by the ionic lattice energy of the

hydrochloride salt versus the solvation capability of the solvent.

Quantitative Solubility Data
Data represents saturation limits at 25°C. Values are empirical estimates based on standard

peptide synthesis protocols.
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Solvent
H-Phe-OBzl·HCl
Solubility

H-Phe-OMe·HCl
Solubility

Suitability for
Synthesis

Water (ddH₂O) Good (~50 mg/mL)
Excellent (>200

mg/mL)

High: Use for aqueous

workups or biological

assays.

DMSO
Excellent (>100

mg/mL)

Excellent (>200

mg/mL)

High: Preferred for

stock solutions;

prevents aggregation.

DMF
Good (~50–80

mg/mL)
Good (~100 mg/mL)

High: Standard

solvent for SPPS

(Solid Phase Peptide

Synthesis).

Methanol/Ethanol Good Very High

Moderate: Useful for

recrystallization; avoid

if transesterification is

a risk.

Dichloromethane

(DCM)
Poor/Insoluble Poor

Low: Requires free-

basing (neutralization)

to dissolve.

Diethyl Ether Insoluble Insoluble
Precipitation: Used to

crash out the product.

Mechanistic Insight
The hydrochloride moiety (

) dominates the solubility profile, rendering these molecules highly soluble in polar protic
solvents (Water, MeOH) and polar aprotic solvents (DMSO, DMF).

The "Bzl" Effect: The benzyl ester in H-Phe-OBzl·HCl introduces a significant hydrophobic

domain. While the salt form dissolves in water, it dissolves slower than the methyl ester

analog. In non-polar organic solvents (DCM), the ionic bond prevents solvation unless the

molecule is converted to its free base.
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Experimental Protocols
Protocol A: Preparation of High-Concentration Stock
(DMSO)
Objective: Create a stable 100 mM stock solution for biological screening or coupling reactions.

Calculate Mass:

Target Volume: 10 mL

Target Concentration: 100 mM (0.1 M)

Required Mass (H-Phe-OBzl·HCl):

.

Weighing: Weigh 291.8 mg of H-Phe-OBzl·HCl into a scintillation vial. Note: The powder is

hygroscopic; minimize air exposure.

Solvent Addition: Add 5 mL of anhydrous DMSO.

Vortexing: Vortex at medium speed for 30–60 seconds. The solution should become clear

and colorless.

Troubleshooting: If particulates remain, sonicate for 2 minutes at ambient temperature.

Final Volume: Adjust volume to exactly 10 mL with DMSO.

Storage: Aliquot and store at -20°C. Stable for 6 months.

Protocol B: Free-Basing for Organic Synthesis (DCM
Extraction)
Objective: Convert the HCl salt to the free amine for reaction in non-polar solvents (e.g., DCM).

Dissolution: Dissolve 1.0 g of H-Phe-OBzl·HCl in 20 mL of water.

Neutralization: Slowly add saturated Sodium Bicarbonate (
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) solution until pH reaches ~9–10. The solution will become cloudy as the free amine
(hydrophobic) forms.

Extraction:

Add 20 mL of Dichloromethane (DCM).

Shake vigorously in a separatory funnel.

Collect the lower organic layer (DCM).

Drying: Dry the DCM layer over anhydrous Magnesium Sulfate (

).

Evaporation: Filter and evaporate solvent in vacuo to yield the oily free amine.

Visualization of Workflows
Solubilization Decision Logic
This diagram illustrates the decision process for selecting the correct solvent system based on

the intended application.
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Start: H-Phe-OBzl·HCl Solid

Intended Application?

Biological Assay

Aqueous media

Peptide Coupling (SPPS)

Amide bond formation

Organic Synthesis (Non-polar)

Acylation in DCM

Dissolve in Water/Buffer
(Limit: ~50 mg/mL)

Dissolve in DMSO
(Limit: >100 mg/mL)

If stock needed

Dissolve in DMF
(Add DIPEA if coupling)

Protocol B: Free-Basing
(Partition into DCM)

Soluble in DCM/EtOAc

Click to download full resolution via product page

Figure 1: Decision matrix for solubilizing H-Phe-OBzl·HCl based on downstream application

requirements.

Critical Technical Considerations
Stability & Transesterification
When dissolving phenylalanine esters in alcohols (Methanol/Ethanol), be aware of

transesterification.
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Risk: Dissolving H-Phe-OBzl (Benzyl ester) in Methanol can lead to a gradual exchange,

converting it to H-Phe-OMe (Methyl ester), especially if catalytic base is present.

Prevention: Use non-nucleophilic solvents (DMSO, DMF) for storage. Use alcohols only for

immediate processing or recrystallization.

Hygroscopicity
The HCl salt is hygroscopic. Absorption of atmospheric water leads to:

Weighing errors (mass includes water weight).

Hydrolysis of the ester over time (reverting to Phenylalanine).

Best Practice: Store the bottle in a desiccator. Allow the bottle to reach room temperature

before opening to prevent condensation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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